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Compound of Interest

Compound Name: SU5204

Cat. No.: B2805333 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of SU5204, a tyrosine kinase inhibitor, to ensure laboratory

safety and environmental protection. The following protocols are based on standard hazardous

waste disposal guidelines and should be adapted to comply with all applicable country, federal,

state, and local regulations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SU5204 is provided in the table

below. Understanding these properties is crucial for safe handling and disposal.
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Property Value

Chemical Name 3-[(2-Ethoxyphenyl)methylidene]-1H-indol-2-one

CAS Number 186611-11-0

Molecular Formula C₁₇H₁₅NO₂

Molecular Weight 265.31 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Temperature
Powder: -20°C for 3 years; In solvent: -80°C for

6 months[1]

Step-by-Step Disposal Protocol
The proper disposal of SU5204, as with any laboratory chemical, must be handled with care to

minimize risk to personnel and the environment. The following procedure outlines the

necessary steps for compliant disposal.

1. Personal Protective Equipment (PPE):

Before handling SU5204, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat or other protective clothing

In cases of dust or aerosol formation, use a NIOSH-approved respirator.

2. Waste Identification and Segregation:

All waste containing SU5204 must be classified as hazardous chemical waste.
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Do not mix SU5204 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

This includes unused or expired product, contaminated lab supplies (e.g., pipette tips, vials,

gloves), and solutions containing SU5204.

3. Waste Collection and Labeling:

Collect all SU5204 waste in a designated, leak-proof, and chemically compatible container.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "SU5204, 3-[(2-Ethoxyphenyl)methylidene]-1H-indol-2-one".

Include the approximate concentration and quantity of the waste.

Keep the waste container securely closed except when adding waste.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Never dispose of SU5204 down the drain or in the regular trash.[2]

All disposal must be conducted in accordance with prevailing country, federal, state, and

local regulations.[2]

Experimental Protocol: Small Spill Cleanup
In the event of a small spill of SU5204 powder or solution, follow this procedure to ensure safe

cleanup and containment.
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1. Immediate Actions:

Alert personnel in the immediate area of the spill.

If the spill involves a significant amount of dust or volatile solvent, evacuate the area and

contact your EHS office.

2. Personal Protective Equipment (PPE):

Wear the appropriate PPE as outlined in the disposal protocol, including respiratory

protection if dealing with a powder.

3. Containment and Cleanup:

For solid spills, gently cover the powder with a damp paper towel to avoid generating dust.

Carefully scoop the material into the hazardous waste container.

For liquid spills, absorb the solution with an inert, absorbent material (e.g., vermiculite, sand,

or commercial absorbent pads).[2]

Place the used absorbent material into the designated hazardous waste container.

4. Decontamination:

Decontaminate the spill area and any affected equipment by wiping with a suitable solvent

(e.g., ethanol or isopropanol), followed by soap and water.[2]

Collect all decontamination materials (wipes, etc.) as hazardous waste.

5. Reporting:

Report the spill to your laboratory supervisor and EHS office, following your institution's

reporting procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SU5204.
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Caption: Logical workflow for the safe disposal of SU5204.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SU5204].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2805333#su5204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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